4-(5-Bromopyrimidin-2-yl)-1,4-oxazepane

• IUPAC Name: 4-(5-bromopyrimidin-2-yl)-1,4-oxazepane
• InChI: InChI=1S/C9H12BrN3O/c10-8-6-11-9(12-7-8)13-2-1-4-14-5-3-13/h6-7H,1-5H2
• InChI Key: HYAGABVGTFEUGH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCOC1)C2=NC=C(C=N2)Br
• Molecular Formula: C9H12BrN3O
• Molecular Weight: 258.12 g/mol

Description

The compound “4-(5-Bromopyrimidin-2-yl)-1,4-oxazepane” is likely to be an organic compound containing a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and an oxazepane ring, which is a seven-membered ring containing one oxygen atom.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrimidine and oxazepane rings. The bromine atom on the pyrimidine ring would be a significant feature, likely influencing the compound’s reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the presence of functional groups. For example, the bromine atom might make the compound relatively heavy and potentially more reactive.

Scientific Research Applications

Synthesis and Chemical Reactions

• Synthesis of Bicyclic Oxazolo- and Oxazepinopyrimidine Derivatives : Oxazolopyrimidine and oxazepinopyrimidine compounds, related to 4-(5-Bromopyrimidin-2-yl)-1,4-oxazepane, were synthesized through condensation reactions, demonstrating their potential in creating complex molecular structures (Mobinikhaledi, Foroughifar, & Ahmadi, 2004).
• Synthesis of Chiral 1,4-oxazepane-5-carboxylic Acids : Novel 1,4-oxazepane-5-carboxylic acids with two stereocenters were synthesized, showcasing the versatility of oxazepane structures in producing chiral compounds (Králová, Lemrová, Maloň, & Soural, 2020).

Photophysical Studies

• Sensitized Near-Infrared Emission from Bimetallic Complexes : Research involving a bridging ligand related to 4-(5-Bromopyrimidin-2-yl)-1,4-oxazepane demonstrated the potential of these compounds in sensitizing near-infrared emissions in bimetallic complexes, important for photophysical studies (Chen et al., 2014).

Biological Applications

• Dopamine D4 Receptor Ligands : Synthesis of morpholine and 1,4-oxazepane derivatives, similar in structure to 4-(5-Bromopyrimidin-2-yl)-1,4-oxazepane, showcased their potential as ligands for dopamine D4 receptors, indicating applications in neurological research (Audouze, Nielsen, & Peters, 2004).

Structural Analysis

• Crystallographic Analysis : Studies involving compounds structurally related to 4-(5-Bromopyrimidin-2-yl)-1,4-oxazepane, like butallylonal 1,4-dioxane hemisolvate, provide insights into the molecular and crystal structures of these complex compounds (Gelbrich, Rossi, & Griesser, 2010).

Safety and Hazards

The safety data sheet for a similar compound, 4-(5-Bromopyrimidin-2-yl)morpholine, indicates that it may cause skin and eye irritation, may be harmful if swallowed, in contact with skin, or if inhaled, and may cause respiratory irritation.